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Compound of Interest

Compound Name: Dimethyl maleate

Cat. No.: B031546

An In-depth Technical Guide to the Physical and Chemical Properties of Dimethyl Maleate

Abstract

Dimethyl maleate (DMM) is a versatile organic compound with the chemical formula CeHsOa.
[1] As the dimethyl ester of maleic acid, it serves as a crucial intermediate and additive in a
wide array of industrial and synthetic applications, from the production of plastics, pigments,
and pharmaceuticals to its use in paints, adhesives, and copolymers.[1][2] Its utility is largely
derived from its reactivity as a dienophile in Diels-Alder reactions and its ability to undergo
various addition reactions and polymerizations.[2][3] This technical guide provides a
comprehensive overview of the core physical and chemical properties of dimethyl maleate,
detailed experimental protocols for its synthesis and analysis, and an examination of its key
chemical transformations.

Physical and Chemical Properties

Dimethyl maleate is a clear, colorless, and oily liquid with a pungent odor.[1][4] It is stable
under normal conditions but is incompatible with strong acids, bases, oxidizing agents, and
reducing agents.[3][5]
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Property Value

IUPAC Name dimethyl (Z2)-but-2-enedioate[6]

Synonyms Meth-yl mz?llea-te, Dimethyl cis-butenedioate,
Maleic acid dimethyl ester[6][7]

CAS Number 624-48-6[7]

Molecular Formula CeHsOa4[1]

Molar Mass 144.13 g/mol [1]

Appearance Clear, colorless, oily liquid[1]

Odor Pungent[4]

Thermodynamic and Physical Properties

Property Value Conditions
Boiling Point 204-207 °C[1] 760 mmHg
Melting Point -17 °C[1] -

Flash Point 95 °C[1] Open cup
Density 1.152 g/cm3[7] 25°C
Refractive Index 1.441]5] 20 °C

Vapor Pressure 1 mmHg[7] 45.7 °C
Solubility in Water Slightly soluble[1]; 77.9 g/L 20 °C

log Pow 0.52 35°C,pH7

Chemical Reactivity and Applications

The chemical behavior of dimethyl maleate is dominated by the presence of the electron-
deficient carbon-carbon double bond and the two ester functional groups. This structure makes
it an excellent substrate for a variety of chemical transformations.
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Synthesis

Dimethyl maleate is commonly synthesized via the esterification of maleic anhydride or maleic
acid with methanol, typically in the presence of an acid catalyst like sulfuric acid.[1][2] The
reaction proceeds through a nucleophilic acyl substitution to form the monomethyl ester,
followed by a Fischer esterification to yield the dimethyl ester.[1] Catalytic distillation using
cation exchange resins is also an effective method for its production, with reported yields of up
to 99%.[8]
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Caption: Synthesis of Dimethyl Maleate from Maleic Anhydride.

Hydrolysis

The ester groups of dimethyl maleate can be hydrolyzed to yield maleic acid or the
monomethyl ester of maleic acid, depending on the reaction conditions.[1] This reaction is the
reverse of the esterification process used for its synthesis.
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Caption: Hydrolysis of Dimethyl Maleate to Maleic Acid.

Addition Reactions

Dimethyl maleate is a well-known dienophile and readily participates in Diels-Alder reactions.
[2][6] It also serves as a Michael acceptor, undergoing conjugate addition with various
nucleophiles.[9] For instance, the aza-Michael addition of amines to the double bond is a
common reaction.[10]

Polymerization

While homopolymerization of dimethyl maleate is challenging, it is frequently used as a
comonomer in copolymerization reactions with vinyl monomers like styrene and vinyl acetate.
[4][11] The incorporation of DMM into polymer chains can improve properties such as flexibility,
adhesion, and hardness.[2][4] It can also increase the glass transition temperature of polymers
like PVC and polystyrene.[1][2]

Experimental Protocols
Synthesis of Dimethyl Maleate from Maleic Acid

This protocol describes the synthesis of dimethyl maleate via the acid-catalyzed esterification
of maleic acid with methanol.[12]
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o Materials:

o Maleic acid (25.0 g, 216 mmol)

o Methanol (250 mL)

o Concentrated sulfuric acid (2.5 mL)

o Ethyl acetate

o Saturated sodium bicarbonate solution

o Deionized water

o Magnesium sulfate (MgSOa)

e Procedure:

Dissolve maleic acid in methanol in a round-bottom flask.

o

o Carefully add concentrated sulfuric acid dropwise to the solution.

o Reflux the mixture at 75 °C for 16 hours.

o Remove the methanol using a rotary evaporator.

o Add 100 mL of ethyl acetate to the residue.

o Wash the organic solution twice with 20 mL of saturated sodium bicarbonate solution,
followed by a single wash with 20 mL of deionized water.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate under reduced
pressure to obtain the crude product.

o Purify the product by distillation (140 °C at 190 mbar) to yield a clear, colorless, oily liquid.
[12]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.chemicalbook.com/synthesis/dimethyl-maleate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination (Micro-Boiling Point
Method)

This method is suitable for determining the boiling point of small quantities of liquid.[13][14]
e Apparatus:

o Small test tube

o Capillary tube (sealed at one end)

o Thermometer

o Heating bath (e.g., Thiele tube with oil)

e Procedure:

o

Place a small amount of dimethyl maleate into the test tube.

o Invert the capillary tube and place it in the test tube with the open end submerged in the
liquid.

o Attach the test tube to a thermometer and heat the assembly in the heating bath.

o Heat gently until a continuous stream of bubbles emerges from the open end of the
capillary tube.[14]

o Remove the heat source and allow the apparatus to cool.

o Record the temperature at the precise moment the bubbling stops and the liquid begins to
be drawn into the capillary tube. This temperature is the boiling point.[13][14]

Aza-Michael Addition of a Thiol

This protocol provides a general procedure for the conjugate addition of a thiol to an a,3-
unsaturated ester like dimethyl maleate.[9]

o Materials:
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o Dimethyl maleate (1.0 equivalent)

o Thiophenol (1.0 equivalent)

o Base catalyst (e.g., triethylamine, EtsN, 1-5 mol%)

o Solvent (e.g., dichloromethane, DCM)

o Saturated sodium bicarbonate (NaHCOs) solution

o Brine

o Anhydrous sodium sulfate (Na2S0a)

Procedure:

o Dissolve dimethyl maleate and thiophenol in DCM in a round-bottom flask.

o Add a catalytic amount of EtsN to the mixture.

o Stir the reaction at room temperature and monitor its progress by thin-layer
chromatography (TLC).

o Upon completion, wash the reaction mixture with saturated NaHCOs solution to remove
the catalyst.

o Wash the organic layer with brine.

o Dry the organic layer over anhydrous Na=SOa4, filter, and concentrate under reduced
pressure to yield the crude product.
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Caption: Experimental workflow for a Thia-Michael addition.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and purity assessment of

dimethyl maleate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The *H NMR spectrum of dimethyl maleate is simple and characteristic. In CDCls,
it shows a singlet for the two equivalent vinylic protons at approximately é 6.26 ppm and a
singlet for the six equivalent methyl protons of the ester groups at approximately & 3.79 ppm.
[12][15]
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e 13C NMR: The proton-decoupled **C NMR spectrum in CDClIs typically shows signals for the
methyl carbons around & 51.7 ppm, the vinylic carbons around & 129.8 ppm, and the
carbonyl carbons around & 165.5 ppm.[16]

Infrared (IR) Spectroscopy

The IR spectrum of dimethyl maleate displays characteristic absorption bands for the C=0
stretching of the a,3-unsaturated ester at approximately 1740-1705 cm~* and for the C=C
stretching around 1645 cm~1.[17][18]

Caption: Logical workflow for spectroscopic confirmation.

Safety Information

Dimethyl maleate is classified as harmful if swallowed or in contact with skin.[19] It can cause
skin and eye irritation and may cause an allergic skin reaction and respiratory irritation.[7]

GHS Hazard Statements

Code Statement

H302 Harmful if swallowed|[6]

H314 Causes severe skin burns and eye damage|[1]
H317 May cause an allergic skin reaction[1]

H335 May cause respiratory irritation[1]

Appropriate personal protective equipment, including gloves and safety goggles, should be
worn when handling this chemical, and work should be conducted in a well-ventilated area.[20]

Conclusion

Dimethyl maleate is a valuable and versatile chemical intermediate with a well-defined set of
physical and chemical properties. Its reactivity, particularly in addition and polymerization
reactions, has led to its widespread use in the synthesis of a diverse range of materials. A
thorough understanding of its properties, reaction protocols, and safety considerations is
essential for its effective and safe application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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